Cas no 82129-61-1 (2,4-Pentanedione, 1-(3-bromophenyl)-)

2,4-Pentanedione, 1-(3-bromophenyl)- structure
82129-61-1 structure
Product Name:2,4-Pentanedione, 1-(3-bromophenyl)-
CAS No:82129-61-1
MF:C11H11BrO2
MW:255.107842683792
CID:697832
PubChem ID:13201807
Update Time:2025-04-19

2,4-Pentanedione, 1-(3-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Pentanedione, 1-(3-bromophenyl)-
    • 1-(3-bromophenyl)pentane-2,4-dione
    • SCHEMBL11268668
    • MTABIMKUEAPOHA-UHFFFAOYSA-N
    • DTXSID50527035
    • 82129-61-1
    • 1-(3-bromophenyl)-2,4-pentanedione
    • Inchi: 1S/C11H11BrO2/c1-8(13)5-11(14)7-9-3-2-4-10(12)6-9/h2-4,6H,5,7H2,1H3
    • InChI Key: MTABIMKUEAPOHA-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)CC(CC(C)=O)=O

Computed Properties

  • Exact Mass: 253.99424g/mol
  • Monoisotopic Mass: 253.99424g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 34.1Ų
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